N-(2-hydroxyethyl)-2-[(3-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2-hydroxyethyl)-2-[(3-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H19N3O3S2/c1-18-14(21)12-9-4-2-3-5-10(9)23-13(12)17-15(18)22-8-11(20)16-6-7-19/h19H,2-8H2,1H3,(H,16,20)
• InChI Key: YKGFRYPTWBFLGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(N=C1SCC(=O)NCCO)SC3=C2CCCC3
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

N-(2-hydroxyethyl)-2-[(3-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C15H19N3O3S2 and its molecular weight is 353.46. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on related compounds includes the study of crystal structures to understand molecular conformations, which is essential in drug design and materials science. For instance, studies on similar 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have revealed insights into their folded conformations and intramolecular hydrogen bonding, which stabilizes these conformations (Subasri et al., 2016); (Subasri et al., 2017). Such studies are foundational for understanding how these compounds might interact with biological targets or form crystalline materials for various applications.

Inhibition of Biological Targets

The pyrimidine scaffold is frequently explored for its potential in inhibiting biological targets. Research has developed compounds aiming at inhibiting enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical for DNA synthesis and cell division. For example, compounds with a pyrimidine base have shown potent inhibitory activities against these enzymes, offering a route for cancer therapy and antibacterial applications (Gangjee et al., 2008); (Gangjee et al., 2007).

Synthesis and Chemical Reactions

The synthesis and reactions of compounds featuring pyrimidine and sulfanyl groups often aim at creating novel molecules with potential biological or materials applications. Investigations into the reactivity and synthesis pathways of related compounds can provide valuable insights for developing new drugs or materials with desired properties. Studies such as those by Savchenko et al. (2020) on the intramolecular cyclization of related acetamides offer examples of synthetic strategies that could be applicable to the synthesis of N-(2-hydroxyethyl)-2-[(3-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide and its analogs (Savchenko et al., 2020).